molecular formula C7HF5LiNO2 B6213013 lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate CAS No. 2731008-99-2

lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate

Cat. No.: B6213013
CAS No.: 2731008-99-2
M. Wt: 233
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Description

Lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate is a chemical compound with the molecular formula C7H2F5LiNO2 It is known for its unique structure, which includes a pyridine ring substituted with multiple fluorine atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate typically involves the reaction of 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetic acid with lithium hydroxide or lithium carbonate. The reaction is usually carried out in an organic solvent such as tetrahydrofuran (THF) under controlled temperature conditions to ensure the formation of the desired lithium salt.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as crystallization and chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate can undergo various types of chemical reactions, including:

    Substitution Reactions: The fluorine atoms on the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

    Oxidation and Reduction Reactions: The compound can participate in redox reactions, although specific conditions and reagents are required to achieve these transformations.

    Coupling Reactions: It can be used in coupling reactions to form more complex molecules, particularly in the presence of transition metal catalysts.

Common Reagents and Conditions

Common reagents used in reactions involving this compound include nucleophiles such as amines and thiols for substitution reactions, oxidizing agents like hydrogen peroxide for oxidation reactions, and reducing agents such as lithium aluminum hydride for reduction reactions. Reaction conditions typically involve controlled temperatures, inert atmospheres, and the use of suitable solvents.

Major Products Formed

The major products formed from reactions involving this compound depend on the specific reaction type. For example, substitution reactions may yield various substituted pyridine derivatives, while coupling reactions can produce more complex organic molecules.

Scientific Research Applications

Lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate has several scientific research applications, including:

    Chemistry: It is used as a building block in the synthesis of more complex organic molecules, particularly in the development of pharmaceuticals and agrochemicals.

    Biology: The compound’s derivatives may have potential biological activity, making it a subject of interest in drug discovery and development.

    Medicine: Research into its potential therapeutic applications is ongoing, particularly in the context of its fluorinated pyridine structure, which can influence biological activity.

    Industry: It is used in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Mechanism of Action

The mechanism of action of lithium(1+) 2,2-difluoro-2-(3,5,6-trifluoropyridin-2-yl)acetate involves its interaction with molecular targets and pathways in biological systems. The fluorinated pyridine ring can interact with various enzymes and receptors, potentially modulating their activity. The exact molecular targets and pathways depend on the specific application and the structure of the compound’s derivatives.

Comparison with Similar Compounds

Similar Compounds

  • **Lithium(1+) 2,2-difluoro-2-(3,5-difluoropyridin-2-yl)acetate

Properties

CAS No.

2731008-99-2

Molecular Formula

C7HF5LiNO2

Molecular Weight

233

Purity

95

Origin of Product

United States

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